Cas no 1490224-00-4 (methyl 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylate
• CAS No: 1490224-00-4
• MF: C₇H₁₀N₂O₄S
• MW: 218.230300426483
• MDL: MFCD21101791
• CID: 5243867
• PubChem ID: 35702688
• Update Time: 2025-06-11

methyl 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylate
• methyl 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylate

• MDL： MFCD21101791
• Inchi： 1S/C7H10N2O4S/c1-9-4-5(14(8,11)12)3-6(9)7(10)13-2/h3-4H,1-2H3,(H2,8,11,12)
• InChI Key： XAYOFYSXCUVCJR-UHFFFAOYSA-N
• SMILES： N1(C)C=C(S(N)(=O)=O)C=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on methyl 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylate

Research Brief on Methyl 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylate (CAS: 1490224-00-4)

Methyl 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylate (CAS: 1490224-00-4) is a sulfonamide-containing pyrrole derivative that has recently garnered attention in chemical biology and medicinal chemistry research. This compound, characterized by its unique sulfamoyl and carboxylate ester functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule probes. Recent studies have explored its synthetic routes, physicochemical properties, and biological activities, positioning it as a valuable scaffold for drug discovery.

Recent literature highlights the role of methyl 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylate as a key intermediate in the synthesis of novel carbonic anhydrase (CA) inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting CA isoforms, particularly CA IX and XII, which are overexpressed in hypoxic tumors. The sulfamoyl moiety of the compound was found to interact strongly with the zinc ion in the active site of these enzymes, leading to potent inhibition with IC₅₀ values in the low nanomolar range. This finding underscores its potential as a lead compound for anticancer therapeutics.

In addition to its role in CA inhibition, methyl 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylate has been investigated for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional β-lactam antibiotics. These results suggest its potential as a scaffold for developing new antibiotics to address rising antimicrobial resistance.

The synthetic accessibility of methyl 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylate has also been a focus of recent research. A 2023 paper in Organic Process Research & Development detailed a scalable, high-yield synthesis route starting from commercially available pyrrole-2-carboxylic acid derivatives. The optimized procedure featured a one-pot sulfamoylation and esterification sequence, achieving an overall yield of 78% with minimal purification steps. This advancement is expected to facilitate further pharmacological studies and structure-activity relationship (SAR) explorations.

Looking ahead, methyl 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylate presents opportunities for structural diversification. Computational studies published in RSC Advances (2024) have identified several modification sites on the pyrrole core that could enhance target selectivity or improve pharmacokinetic properties. These include substitutions at the 3-position of the pyrrole ring and variations in the ester moiety. Such modifications may lead to next-generation derivatives with optimized therapeutic profiles.

In conclusion, methyl 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylate (1490224-00-4) represents a versatile chemical scaffold with demonstrated biological activities and synthetic tractability. Its emerging roles in cancer therapy, antimicrobial development, and enzyme inhibition warrant continued investigation. Future research directions may include in vivo efficacy studies, formulation development, and exploration of its potential in other therapeutic areas such as anti-inflammatory or neurodegenerative diseases.